Cas no 1806049-03-5 (3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde)
3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde
-
- Inchi: 1S/C8H3F6NO3/c9-7(10,11)4-1-15-6(18-8(12,13)14)5(17)3(4)2-16/h1-2,17H
- InChI Key: QTPQKSQALZWCCH-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(C(=C1C=O)O)OC(F)(F)F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 304
- XLogP3: 2.9
- Topological Polar Surface Area: 59.4
3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029094334-1g |
3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde |
1806049-03-5 | 97% | 1g |
$1,475.10 | 2022-04-01 |
3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde
Recent Advances in the Study of 3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS: 1806049-03-5)
In recent years, the compound 3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS: 1806049-03-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic aldehyde, characterized by its trifluoromethoxy and trifluoromethyl substituents, has demonstrated promising potential in various therapeutic applications, including drug discovery and development. The unique electronic and steric properties conferred by its fluorine-containing functional groups make it a valuable scaffold for designing novel bioactive molecules.
Recent studies have focused on the synthesis and optimization of this compound, aiming to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route for 3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde, which improved yield and purity while reducing the number of synthetic steps. The researchers employed a palladium-catalyzed cross-coupling reaction, followed by selective oxidation, to achieve the desired product. This advancement is expected to facilitate large-scale production and further exploration of its biological activities.
In addition to synthetic improvements, the biological evaluation of this compound has revealed its potential as a key intermediate in the development of kinase inhibitors. A recent preprint on bioRxiv (2024) highlighted its role in the synthesis of selective JAK3 inhibitors, which are being investigated for the treatment of autoimmune diseases. The study demonstrated that derivatives of 3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde exhibited high binding affinity and specificity for JAK3, with minimal off-target effects. These findings underscore the compound's utility in targeted therapy development.
Furthermore, computational studies have provided insights into the molecular interactions of this compound with various biological targets. Molecular docking simulations, as reported in a recent issue of Computational Biology and Chemistry (2024), revealed that the trifluoromethoxy group plays a critical role in stabilizing ligand-receptor complexes through hydrophobic interactions. These computational predictions align with experimental data, reinforcing the compound's potential as a versatile building block in drug design.
Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives based on this scaffold. A review article in Current Topics in Medicinal Chemistry (2023) pointed out the need for further studies to address issues such as metabolic stability and bioavailability. Ongoing research is exploring structural modifications, including the introduction of prodrug moieties, to overcome these limitations.
In conclusion, 3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde (CAS: 1806049-03-5) represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Future studies should focus on expanding its therapeutic applications and addressing current pharmacokinetic challenges to fully realize its potential in drug development.
1806049-03-5 (3-Hydroxy-2-(trifluoromethoxy)-5-(trifluoromethyl)pyridine-4-carboxaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)